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Abstract
CN-55945, also known as Nitromifene or CI-628, is a non-steroidal triphenylethylene

derivative with potent anti-estrogenic properties. Preclinical investigations have primarily

focused on its utility as a post-coital antifertility agent. This document provides a

comprehensive overview of the preclinical data available for CN-55945, detailing its mechanism

of action, pharmacological effects, and available quantitative data from in vivo and in vitro

studies. The experimental methodologies described herein are based on the available scientific

literature.

Core Compound Details
Compound Name: CN-55945

Systematic Name: 1-[2-(p-[α-(p-methoxyphenyl)-β-nitrostyryl]phenoxy)ethyl]pyrrolidine,

monocitrate[1]

Synonyms: Nitromifene, CI-628[2]

Pharmacological Class: Estrogen Antagonist, Selective Estrogen Receptor Modulator

(SERM)[2][3]
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Mechanism of Action
CN-55945 exerts its biological effects primarily through the antagonism of the estrogen

receptor (ER). It competitively inhibits the binding of estradiol to both ERα and ERβ, thereby

blocking the downstream signaling cascades that are initiated by estrogen. Evidence suggests

that CN-55945 can also displace estradiol that is already bound to its receptor[1]. This action

prevents the conformational changes in the ER that are necessary for the recruitment of co-

activators and the initiation of gene transcription in estrogen-responsive tissues.

Some studies classify CN-55945 as a partial agonist, indicating that in certain contexts, it may

exhibit weak estrogenic activity. This dual activity is a characteristic feature of SERMs, which

can act as either estrogen agonists or antagonists depending on the target tissue. The anti-

implantation effect of CN-55945 is attributed to its anti-estrogenic properties, which interfere

with the estrogen-dependent processes required for the preparation of the uterus for

implantation. Additionally, it may induce luteolysis by stimulating the release of luteinizing

hormone (LH), further contributing to its antifertility effects.

Signaling Pathway of CN-55945 as an Estrogen Receptor
Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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